Cas no 345-18-6 (4-chloro-1-fluoro-2-nitro-benzene)

4-chloro-1-fluoro-2-nitro-benzene Properties

Names and Identifiers

• 5-Chloro-2-fluoronitrobenzene
• 1-CHLORO-4-FLUORO-3-NITROBENZENE
• 1-Fluoro-2-nitro-4-chlorobenzene
• 1-Nitro-2-fluoro-5-chlorobenzene
• 2-FLUORO-5-CHLORONITROBENZENE
• 3-chloro-6-fluoro-1-nitrobenzene
• 3-chloro-6-fluoronitrobenzene
• 4-Chloro-1-fluoro-2-nitrobenzene
• 4-CHLORO-1-FLUORO-2-NITRO-BENZENE
• 4-CHLORO-2-NITRO FLUORO BENZENE
• 5-Chloro-2-fluoronit
• 5-chloro-2-fluoronitrobenzenen
• 2-Fluoro-5-chloro-1-nitrobenzene
• 5-Chloro-2-fluoro-nitrobenzene
• Benzene, 4-chloro-1-fluoro-2-nitro-
• 5-chloro-2-fluoro nitrobenzene
• BENZENE,4-CHLORO-1-FLUORO-2-NITRO-
• PubChem4347
• KSC497K7H
• 3-chloro-6-fluoro nitrobenzene
• 2-fluoro-5-chloro-nitrobenzene
• 2-Fluoro-5-Chloronitrobenzene
• NS00042348
• 1-FLUORO-4-CHLORO-2-NITROBENZENE
• SCHEMBL306375
• C2704
• CS-W019164
• 2-Fluoro-5-Chloro Nitro benzene
• 5-chloro-2-fluoronitrobenzene, AldrichCPR
• DTXSID20188056
• AKOS005257117
• MAM88XP8XP
• AM20040224
• EN300-173426
• AC-5967
• MFCD00069418
• DIAWBHLTWNWYGR-UHFFFAOYSA-N
• EINECS 206-457-4
• GS-3402
• 345-18-6
• MB00527
• SCHEMBL17145919
• FT-0600995
• A6072
• W-106733
• UNII-MAM88XP8XP
• DTXCID50110547
• BBL011053
• STK802227
• DB-007008
• +Expand

• MDL： MFCD00069418
• InChIKey： DIAWBHLTWNWYGR-UHFFFAOYSA-N
• Inchi： 1S/C6H3ClFNO2/c7-4-1-2-5(8)6(3-4)9(10)11/h1-3H
• SMILES： ClC1C([H])=C([H])C(=C(C=1[H])[N+](=O)[O-])F

Computed Properties

• Exact Mass: 174.98400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 174.984
• Heavy Atom Count: 11
• Complexity: 161
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 45.8

Experimental Properties

• LogP: 2.91050
• PSA: 45.82000
• Refractive Index: 1.5490-1.5530
• Boiling Point: 237°C(lit.)
• Melting Point: 10°C(lit.)
• Flash Point: 97.2℃
• Color/Form: Not available
• Solubility: Not available
• Density: 1.4810-1.4850

4-chloro-1-fluoro-2-nitro-benzene Security Information

• Symbol: GHS07
• Safety Instruction： S36/37/39-S45
• Risk Phrases：R20/21/22
• Dangerous goods sign： Xi
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Store at room temperature
• PackingGroup：II
• Risk Phrases： 20/21/22-36/37/38-34
• Signal Word：Warning
• HazardClass：8

4-chloro-1-fluoro-2-nitro-benzene Customs Data

• HS CODE：2904909090
• Customs Data：

  China Customs Code:

  2904909090

  Overview:

  2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

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